![molecular formula C17H21N3O3 B5231980 2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide](/img/structure/B5231980.png)
2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide, also known as DM-3189, is a novel compound that has gained attention due to its potential therapeutic properties.
Mechanism of Action
2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide is believed to exert its antiproliferative effects through the inhibition of DNA synthesis and cell cycle progression. It has been shown to target thymidylate synthase, an enzyme involved in DNA synthesis, leading to the inhibition of cancer cell growth. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to induce apoptosis, or programmed cell death, in cancer cells, leading to the inhibition of cancer cell growth. It has also been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), leading to its anti-inflammatory effects. This compound has been found to have low toxicity and high selectivity for cancer cells, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide has several advantages for lab experiments, including its high yield and purity, low toxicity, and selectivity for cancer cells. However, its limited solubility in aqueous solutions can pose a challenge for its use in in vivo studies. Additionally, further studies are needed to determine its pharmacokinetic and pharmacodynamic properties, as well as its potential side effects.
Future Directions
There are several future directions for the study of 2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide. One potential avenue is the development of this compound-based therapies for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate its mechanism of action and to determine its potential side effects. Future studies may also explore the use of this compound in combination with other therapies to enhance its therapeutic effects.
Synthesis Methods
2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide can be synthesized through a multi-step process that involves the reaction of 2,6-dimethyl-4-hydroxypyrimidine with 2-methoxybenzoyl chloride, followed by the reaction with 4-bromobutanoyl chloride. The resulting product is purified through column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-(2-methoxyphenyl)butanamide has been studied extensively for its potential therapeutic properties. It has been shown to exhibit antiproliferative activity against various cancer cell lines, including breast, colon, and lung cancer. Additionally, this compound has been found to have anti-inflammatory and analgesic effects in animal models, suggesting its potential use in treating inflammatory diseases.
properties
IUPAC Name |
2-(4,6-dimethyl-2-oxopyrimidin-1-yl)-N-(2-methoxyphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c1-5-14(20-12(3)10-11(2)18-17(20)22)16(21)19-13-8-6-7-9-15(13)23-4/h6-10,14H,5H2,1-4H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNBXVCZEXYPDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC=C1OC)N2C(=CC(=NC2=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.